Cas no 118740-63-9 (Erythromycin, 9-oxime,cyclic 11,12-carbonate (9CI))
118740-63-9 structure
Product Name:Erythromycin, 9-oxime,cyclic 11,12-carbonate (9CI)
CAS No:118740-63-9
MF:C38H66N2O14
MW:774.935653209686
CID:151233
PubChem ID:9576001
Update Time:2025-04-19
Erythromycin, 9-oxime,cyclic 11,12-carbonate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Erythromycin, 9-oxime,cyclic 11,12-carbonate (9CI)
- (3Z)-7-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-13-ethyl-6-hydroxy-3-hydroxyimino-9-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-2,4,6,8,10,14-hexamethyl-12,15,17-trioxabicyclo[12.3.0]hept
- erythromycin A oxime 11,12-carbonate
- (14Z)-10-{[4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-4-ethyl-11-hydroxy-14-(hydroxyimino)-8-[(5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy]-3a,7,9,11,13,15-hexamethyldecahydro-4H-[1,3]dioxolo[4,5-c]oxacyclotetradecine-2,6(3aH)-dione (non-preferred name)
- Erythromycin A OC
- Erythromycin, 9-oxime, cyclic 11,12-carbonate
- 118740-63-9
- (12Z)-8-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-9-hydroxy-12-hydroxyimino-6-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-1,5,7,9,11,13-hexamethyl-3,15,17-trioxabicyclo[12.3.0]heptadecane-4,16-dione
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- Inchi: 1S/C38H66N2O14/c1-14-25-38(10)32(53-35(44)54-38)20(4)27(39-46)18(2)16-36(8,45)31(52-34-28(41)24(40(11)12)15-19(3)48-34)21(5)29(22(6)33(43)50-25)51-26-17-37(9,47-13)30(42)23(7)49-26/h18-26,28-32,34,41-42,45-46H,14-17H2,1-13H3/b39-27-
- InChI Key: RTCGTLWKKGKPPE-NOACJBATSA-N
- SMILES: O(C1C(C(CC(C)O1)N(C)C)O)C1C(C)(CC(C)/C(/C(C)C2C(C)(C(CC)OC(C(C)C(C1C)OC1CC(C)(C(C(C)O1)O)OC)=O)OC(=O)O2)=N/O)O
Computed Properties
- Exact Mass: 774.45158
- Monoisotopic Mass: 774.451405
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 54
- Rotatable Bond Count: 7
- Complexity: 1340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 18
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 205
Experimental Properties
- Density: 1.32
- Boiling Point: 882.5°Cat760mmHg
- Flash Point: 487.5°C
- Refractive Index: 1.564
- PSA: 204.5
Erythromycin, 9-oxime,cyclic 11,12-carbonate (9CI) Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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